Cas no 60826-15-5 (3-Nonanol, 3-acetate)

• Product Name: 3-Nonanol, 3-acetate
• CAS No: 60826-15-5
• MF: C₁₁H₂₂O₃
• MW: 202.290584087372
• CID: 507234
• Update Time: 2026-04-29

3-Nonanol, 3-acetate Chemical and Physical Properties

Names and Identifiers

• 3-Nonanol, 3-acetate
• 3-hydroxynonyl acetate

• Inchi： InChI=1S/C11H22O2/c1-4-6-7-8-9-11(5-2)13-10(3)12/h11H,4-9H2,1-3H3
• InChI Key： GPBFEZPGSQXMPX-UHFFFAOYSA-N
• SMILES： CCCCCCC(CC)OC(=O)C

Computed Properties

• Exact Mass: 204.17262
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8

Experimental Properties

• Density: 0.8600
• Melting Point: -26°C (estimate)
• Boiling Point: 220.8°C (estimate)
• Refractive Index: 1.4225
• PSA: 57.53
• FEMA: 4007 | (+/-)-NONAN-3-YL ACETATE

Additional information on 3-Nonanol, 3-acetate

Recent Advances in the Study of 3-Nonanol, 3-acetate (CAS: 60826-15-5) in Chemical Biology and Pharmaceutical Research

3-Nonanol, 3-acetate (CAS: 60826-15-5) is a chemical compound that has garnered increasing attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. Recent studies have explored its role as a flavoring agent, fragrance component, and its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential industrial and medical uses.

One of the key areas of interest in recent research has been the synthesis and optimization of 3-Nonanol, 3-acetate. A study published in the *Journal of Chemical Biology* (2023) demonstrated an improved synthetic route for this compound, highlighting its scalability and cost-effectiveness. The researchers utilized a novel catalytic system that enhanced the yield and purity of the product, making it more viable for large-scale production. This advancement is particularly significant for industries relying on this compound for flavor and fragrance applications.

In addition to its industrial applications, 3-Nonanol, 3-acetate has shown promising biological activity. A recent preclinical study investigated its antimicrobial properties, revealing that the compound exhibits moderate activity against certain Gram-positive bacteria. The study, published in *Bioorganic & Medicinal Chemistry Letters* (2024), suggested that structural modifications of 3-Nonanol, 3-acetate could enhance its efficacy, opening new avenues for the development of antimicrobial agents. These findings are particularly relevant in the context of increasing antibiotic resistance.

Another notable area of research involves the compound's potential role in neuropharmacology. A 2023 study in *Neurochemical Research* explored the effects of 3-Nonanol, 3-acetate on neurotransmitter systems, indicating that it may modulate GABAergic activity. While the results are preliminary, they suggest that further investigation could uncover therapeutic applications for neurological disorders such as anxiety or epilepsy. However, researchers caution that extensive in vivo studies are needed to validate these findings.

Despite these promising developments, challenges remain in the widespread adoption of 3-Nonanol, 3-acetate for pharmaceutical purposes. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed. A recent review in *Expert Opinion on Drug Discovery* (2024) emphasized the need for comprehensive pharmacokinetic and pharmacodynamic studies to fully understand the compound's therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in overcoming these hurdles.

In conclusion, 3-Nonanol, 3-acetate (CAS: 60826-15-5) represents a compound of growing interest in both industrial and pharmaceutical research. Recent advancements in its synthesis, coupled with emerging evidence of its biological activity, highlight its potential across multiple domains. Future research should focus on optimizing its properties for specific applications, particularly in the development of novel antimicrobial and neuroactive agents. As the scientific community continues to explore this compound, it is expected to play an increasingly important role in chemical biology and drug discovery.